Cas no 3569-82-2 (2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one)

• Product name: 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one
• CAS No: 3569-82-2
• MF: C₁₉H₁₂O₆
• MW: 336.294985771179
• MDL: MFCD00045330
• CID: 312047

2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-3-one,2,6,7-trihydroxy-9-(2-hydroxyphenyl)-
• 2,6,7-trihydroxy-9-(2-hydroxyphenyl)xanthen-3-one
• Salicyl fluorone
• 2,6,7-trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one
• 2,6,7-Trihydroxy-9-(2-hydroxy-phenyl)-xanthen-3-on
• 2,6,7-trihydroxy-9-(2-hydroxy-phenyl)-xanthen-3-one
• 2-Hydroxyphenylfluorone
• 9-(2-Hydroxyphenyl)-2,3,7-trihydroxyfluorone
• 9-HPF
• 9-Hydroxyphenylfluoron
• F0777-0978
• o-Hydroxyphenylfluorone
• Salicylfluoron
• 2,6,7-Trihydroxy-9-(2'-hydroxyphenyl)-3-fluorone
• MLS000737903
• NSC9037
• SMR000528081
• 3H-Xanthen-3-one, 2,6,7-trihydroxy-9-(2-hydroxyphenyl)-
• Salicylfluorone
• CBDivE_010284
• cid_72722
• BDBM51252
• HMS2885F24
• MCUL
• 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one

• MDL： MFCD00045330
• Inchi： 1S/C19H12O6/c20-12-4-2-1-3-9(12)19-10-5-13(21)15(23)7-17(10)25-18-8-16(24)14(22)6-11(18)19/h1-8,20-23H
• InChI Key： GRWQEXZZWRVXDZ-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C(C(=C([H])C2=C(C2=C([H])C([H])=C([H])C([H])=C2O[H])C2=C([H])C(=C(C([H])=C12)O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 336.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Surface Charge: 0
• Tautomer Count: 193
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
• PSA: 111.13000
• LogP: 3.38720

2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one Security Information

2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one

Comprehensive Analysis of 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one (CAS No. 3569-82-2): Properties, Applications, and Innovations

The compound 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one (CAS No. 3569-82-2) is a highly specialized organic molecule belonging to the xanthone family. Known for its unique polyhydroxy structure, this compound has garnered significant attention in pharmaceutical, cosmetic, and material science research. Its molecular formula, C₁₉H₁₂O₆, highlights a complex arrangement of hydroxyl groups attached to a xanthene backbone, which contributes to its diverse reactivity and functional versatility.

Recent studies have explored the antioxidant and anti-inflammatory properties of 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one, aligning with the growing demand for natural and synthetic bioactive compounds in skincare and nutraceuticals. The compound's ability to scavenge free radicals and modulate cellular pathways has positioned it as a candidate for anti-aging formulations and dermatological therapies. Researchers are also investigating its potential in UV protection, a hot topic in cosmetic science due to increasing consumer awareness of sun damage.

In the field of organic electronics, 3569-82-2 has shown promise as a fluorescent probe due to its xanthone-derived luminescence. This application taps into the surge in demand for sustainable materials and bio-based sensors, addressing global trends toward green technology. Its photostability and solubility in polar solvents further enhance its utility in optoelectronic devices and diagnostic tools.

The synthesis of 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one typically involves multistep organic reactions, including Friedel-Crafts acylation and oxidative cyclization. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce environmental impact, reflecting the industry's shift toward green chemistry. Analytical characterization via HPLC, NMR, and mass spectrometry ensures high purity, critical for applications in drug development and material engineering.

From a commercial perspective, CAS No. 3569-82-2 is classified as a high-value fine chemical, with suppliers emphasizing GMP compliance and batch-to-batch consistency. Its niche market is driven by R&D investments in personalized medicine and functional materials, where precision and performance are paramount. Regulatory frameworks such as REACH and FDA guidelines govern its use, ensuring safety in consumer and industrial applications.

Looking ahead, the integration of 2,6,7-Trihydroxy-9-(2-hydroxyphenyl)-3h-xanthen-3-one into biodegradable polymers and targeted drug delivery systems represents a cutting-edge frontier. Collaborative efforts between academia and industry aim to unlock its full potential, answering pressing questions about scalable production and structure-activity relationships. As sustainability and health-conscious innovations dominate global markets, this compound stands at the intersection of scientific advancement and practical utility.